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Abstract
Acremine F is a meroterpenoid natural product first isolated from an endophytic strain of

Acremonium sp. found in grapevine leaves infected with Plasmopara viticola.[1][2] As a

member of the acremine family of secondary metabolites, it possesses a unique chemical

architecture that has garnered interest in the scientific community. This document provides a

detailed overview of the chemical structure, properties, and known biological activities of

Acremine F, intended to serve as a technical resource for researchers in natural product

chemistry, mycology, and drug discovery. While its biological activity has been qualitatively

described, further quantitative studies are required to fully elucidate its potential.

Chemical Structure and Physicochemical Properties
Acremine F is characterized by a substituted cyclohexenetriol core linked to a hydroxy-

dimethylbutenyl side chain. Its absolute stereochemistry has been determined through

spectroscopic analysis and X-ray crystallography of related compounds.

Systematic Name: (1S,2R,4S)-5-((E)-3-hydroxy-3-methylbut-1-en-1-yl)-2-methylcyclohex-5-

ene-1,2,4-triol
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Table 1: Physicochemical and Structural Data for Acremine F

Property Value Reference

Molecular Formula C₁₂H₂₀O₄ --INVALID-LINK--

Molecular Weight 228.29 g/mol --INVALID-LINK--

SMILES

CC(C)(O)/C=C/C1=C--

INVALID-LINK----INVALID-

LINK--(O)C[C@@H]1O

InChI Key
KLZSJMCXTDLPSF-

DVKNGYBMSA-N

Appearance White amorphous solid --INVALID-LINK--

Note: SMILES and InChI Key are standardized chemical identifiers that can be used with

various chemical software platforms to generate 2D and 3D models of the molecule.

Biological Activity
Acremine F was first identified in a screening effort for natural products with activity against

Plasmopara viticola, the causative agent of downy mildew in grapevines.

Antifungal Activity
Initial studies demonstrated that Acremine F, along with its congeners Acremine A, B, C, and

D, inhibits the germination of P. viticola sporangia.[2] This suggests a potential role for these

compounds in the chemical defense mechanisms of the host plant or the endophytic fungus. At

the time of this writing, specific quantitative data, such as Minimum Inhibitory Concentration

(MIC) or half-maximal inhibitory concentration (IC50) values, for the antifungal activity of

Acremine F have not been published in the peer-reviewed literature.

Cytotoxicity and Other Activities
There is currently no publicly available data on the cytotoxicity of Acremine F against

mammalian cell lines or its effects on other biological targets. Further research is needed to

explore the broader pharmacological profile of this molecule.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b14122928/docs?utm_src=pdf-body#acremine-f-a-comprehensive-technical-dossier
https://www.benchchem.com/product/b14122928/docs?utm_src=pdf-body#acremine-f-a-comprehensive-technical-dossier
https://www.benchchem.com/product/b14122928/docs?utm_src=pdf-body#acremine-f-a-comprehensive-technical-dossier
https://fitforthem.unipa.it/rep:6533b830fe1ef96bd1297fe2
https://www.benchchem.com/product/b14122928/docs?utm_src=pdf-body#acremine-f-a-comprehensive-technical-dossier
https://www.benchchem.com/product/b14122928/docs?utm_src=pdf-body#acremine-f-a-comprehensive-technical-dossier
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14122928?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Isolation and Characterization of Acremine F
The following is a summary of the experimental protocol for the isolation and characterization of

Acremine F as described by Assante et al. (2005).

Workflow for the Isolation of Acremine F

Fungal Culture and Extraction Chromatographic Separation

Analysis and Characterization

Culture of Acremonium sp. on solid medium Extraction with ethyl acetate Silica Gel Column ChromatographyCrude Extract Preparative HPLC

1D and 2D NMR Spectroscopy

Mass Spectrometry

Structure Elucidation of Acremine F

Click to download full resolution via product page

Caption: Workflow for the isolation and structural elucidation of Acremine F.

Fungal Culture: The endophytic Acremonium sp. is cultured on a solid potato dextrose agar

(PDA) medium.

Extraction: The fungal biomass and agar are extracted with ethyl acetate. The organic

solvent is then evaporated to yield a crude extract.

Chromatography: The crude extract is subjected to silica gel column chromatography

followed by preparative High-Performance Liquid Chromatography (HPLC) to isolate the

individual acremine compounds.

Structure Elucidation: The chemical structure of Acremine F is determined using a

combination of one- and two-dimensional Nuclear Magnetic Resonance (NMR) spectroscopy

and Mass Spectrometry (MS).
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Total Synthesis
The first asymmetric total synthesis of Acremine F has been reported, providing a scalable

route to the natural product. This synthesis allows for the production of sufficient quantities for

further biological evaluation and the generation of synthetic analogs. The key steps involve an

enantioselective dihydroxylation and a kinetic resolution via an asymmetric reduction.

Signaling Pathways
As of the latest literature review, there is no information available regarding the specific

signaling pathways modulated by Acremine F. The molecular target and mechanism of action

for its antifungal activity remain to be elucidated. Future research in this area could involve

transcriptomic or proteomic studies on P. viticola treated with Acremine F to identify potential

pathways affected.

Future Directions
The unique structure of Acremine F and its initial discovery as an antifungal agent present

several avenues for future research:

Quantitative Biological Evaluation: Determination of MIC and IC50 values against a panel of

fungal pathogens and plant-associated fungi is crucial to understand its potency and

spectrum of activity.

Mechanism of Action Studies: Investigating the molecular target and signaling pathways

affected by Acremine F will provide insights into its antifungal mechanism.

Cytotoxicity Profiling: Assessing the cytotoxic effects of Acremine F on various cancer and

normal cell lines will be essential to evaluate its potential as a therapeutic lead.

Structure-Activity Relationship (SAR) Studies: The total synthesis route enables the creation

of analogs to explore the key structural features required for its biological activity.

Conclusion
Acremine F is an intriguing fungal metabolite with a well-defined chemical structure and

demonstrated, albeit not yet quantified, antifungal activity. This technical guide consolidates the

current knowledge on Acremine F, highlighting the foundational work that has been done and
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underscoring the significant opportunities that exist for further investigation into its biological

properties and potential applications. The availability of a synthetic route will undoubtedly

accelerate these research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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